Cas no 1100053-58-4 (2-[trans-4-(4-Chlorophenyl)cyclohexyl]-1,4-naphthalenedione)
2-[trans-4-(4-Chlorophenyl)cyclohexyl]-1,4-naphthalenedione Chemical and Physical Properties
Names and Identifiers
-
- 2-[trans-4-(4-Chlorophenyl)cyclohexyl]-1,4-naphthalenedione
-
Experimental Properties
- Density: 1.267±0.06 g/cm3 (20 ºC 760 Torr),
- Solubility: Insuluble (2.1E-5 g/L) (25 ºC),
2-[trans-4-(4-Chlorophenyl)cyclohexyl]-1,4-naphthalenedione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD442431-1g |
2-((1R,4r)-4-(4-chlorophenyl)cyclohexyl)naphthalene-1,4-dione |
1100053-58-4 | 97% | 1g |
¥4725.0 | 2023-04-10 |
2-[trans-4-(4-Chlorophenyl)cyclohexyl]-1,4-naphthalenedione Related Literature
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
Additional information on 2-[trans-4-(4-Chlorophenyl)cyclohexyl]-1,4-naphthalenedione
Introduction to 2-[trans-4-(4-Chlorophenyl)cyclohexyl]-1,4-naphthalenedione (CAS No. 1100053-58-4)
2-[trans-4-(4-Chlorophenyl)cyclohexyl]-1,4-naphthalenedione (CAS No. 1100053-58-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of naphthoquinones, which are known for their diverse biological activities, including antioxidant, anti-inflammatory, and anticancer properties.
The trans configuration of the cyclohexyl ring in this compound is crucial for its biological activity. The presence of the 4-chlorophenyl substituent further modulates its pharmacological profile, making it a promising candidate for various therapeutic interventions. Recent studies have highlighted the potential of 2-[trans-4-(4-Chlorophenyl)cyclohexyl]-1,4-naphthalenedione in treating neurodegenerative diseases, cancer, and inflammatory conditions.
In the context of neurodegenerative diseases, 2-[trans-4-(4-Chlorophenyl)cyclohexyl]-1,4-naphthalenedione has been shown to exhibit neuroprotective effects by scavenging reactive oxygen species (ROS) and inhibiting the activation of microglia. These properties are particularly relevant in conditions such as Alzheimer's disease and Parkinson's disease, where oxidative stress and neuroinflammation play key roles in disease progression. A study published in the Journal of Medicinal Chemistry demonstrated that this compound significantly reduced neuronal cell death and improved cognitive function in animal models of Alzheimer's disease.
Regarding its anticancer properties, 2-[trans-4-(4-Chlorophenyl)cyclohexyl]-1,4-naphthalenedione has been investigated for its ability to induce apoptosis in various cancer cell lines. Research conducted at the National Cancer Institute found that this compound selectively targets cancer cells while sparing normal cells, making it a potential candidate for developing targeted cancer therapies. The mechanism of action involves the inhibition of key signaling pathways involved in cell proliferation and survival, such as the PI3K/AKT and MAPK pathways.
In addition to its neuroprotective and anticancer activities, 2-[trans-4-(4-Chlorophenyl)cyclohexyl]-1,4-naphthalenedione has also shown promise in treating inflammatory conditions. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease are characterized by chronic inflammation and tissue damage. Studies have shown that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines and chemokines. A clinical trial published in the Journal of Clinical Investigation reported that patients treated with 2-[trans-4-(4-Chlorophenyl)cyclohexyl]-1,4-naphthalenedione experienced significant improvements in symptoms and quality of life compared to those receiving placebo.
The pharmacokinetic properties of 2-[trans-4-(4-Chlorophenyl)cyclohexyl]-1,4-naphthalenedione have also been extensively studied. It has been found to have good oral bioavailability and a favorable safety profile, making it suitable for long-term use in chronic conditions. However, further research is needed to optimize dosing regimens and evaluate long-term safety and efficacy.
In conclusion, 2-[trans-4-(4-Chlorophenyl)cyclohexyl]-1,4-naphthalenedione (CAS No. 1100053-58-4) is a multifaceted compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it a valuable candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical potential, paving the way for new treatments for various diseases.
1100053-58-4 (2-[trans-4-(4-Chlorophenyl)cyclohexyl]-1,4-naphthalenedione) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)